
A Technical Review of the Applications of
Laurylamine Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900 Get Quote

Abstract: Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a

versatile primary amine salt classified as a cationic surfactant.[1][2] With the molecular formula

C₁₂H₂₈ClN, it presents as a white solid with a unique combination of properties that make it

valuable across a wide range of industrial and pharmaceutical sectors.[1] Its amphiphilic

nature, stemming from a long hydrophobic alkyl chain and a hydrophilic amine head, drives its

utility as an emulsifier, corrosion inhibitor, mineral flotation agent, biocide, and a critical

component in the synthesis of advanced materials.[1][2][3][4] This technical guide provides an

in-depth review of the core applications of laurylamine hydrochloride, summarizing key

quantitative data, outlining experimental methodologies, and visualizing the mechanisms and

workflows associated with its use.

Physicochemical and Toxicological Properties
Laurylamine hydrochloride's functionality is rooted in its chemical and physical

characteristics. It is a salt formed from the neutralization of laurylamine, a primary fatty amine.

[3] While the parent amine is a waxy solid insoluble in water, the hydrochloride salt exhibits

moderate water solubility.[1][3][5]

Table 1: Physicochemical Properties of Laurylamine and Laurylamine Hydrochloride
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Property
Laurylamine
(Dodecylamine)

Laurylamine
Hydrochloride

Source(s)

CAS Number 124-22-1 929-73-7 [2][3][6]

Molecular Formula C₁₂H₂₇N C₁₂H₂₈ClN [2][3]

Molecular Weight 185.35 g/mol 221.81 g/mol [2][3]

Appearance
White waxy solid /

Yellow liquid
White solid [1][3]

Melting Point 27-29 °C
196-188 °C

(Decomposition)
[1][3]

Boiling Point 247-249 °C 247-249 °C [1][3]

Density 0.806 g/mL at 25°C Not specified [3][5]

| Water Solubility| 78 mg/L at 25 °C (Slightly soluble) | Soluble |[1][2][3] |

As with many industrial chemicals, proper handling of laurylamine hydrochloride is crucial

due to its potential hazards. It is known to be an irritant to the skin, eyes, and respiratory

system and is harmful if swallowed.[1]

Table 2: Toxicological Data for Laurylamine

Test Species Route LD50 Value Source(s)

Acute Toxicity Rat Oral 1020 mg/kg [3][4]

Acute Toxicity Mouse Oral
755 - 1160

mg/kg
[2][3][4]

| Acute Toxicity | Mouse | Intraperitoneal | 50 mg/kg |[3][4] |

Synthesis of Laurylamine Hydrochloride
The synthesis of laurylamine hydrochloride is a straightforward acid-base reaction. The most

common method involves reacting dodecylamine (laurylamine) with hydrochloric acid.[1][3] The
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parent dodecylamine can be produced through methods such as the reduction of 1-

azidododecane, which can yield purity levels up to 97%.[1][7]

reagent product catalyst Dodecylamine
(C12H27N)

Hydrochloric Acid
(HCl)

Laurylamine
Hydrochloride

Acid-Base Reaction

Click to download full resolution via product page

Diagram 1: Synthesis of Laurylamine Hydrochloride.

Core Applications
Surfactant in Cosmetics and Industrial Formulations
As a cationic surfactant, laurylamine hydrochloride possesses excellent emulsifying,

dispersing, and antistatic properties.[2] In cosmetic and personal care products, cationic

surfactants are valued for their conditioning effects on hair and skin.[8][9] They adsorb onto the

negatively charged surfaces of hair shafts, neutralizing static, reducing friction, and providing a

smoother feel.[10] This makes them ideal for hair conditioners, detanglers, and skin-softening

lotions.[8]

Table 3: Use of Cationic Surfactants in Cosmetic Formulations
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Product Type
Typical
Concentration

Primary Function Source(s)

Shampoos 0.5% - 5%
Conditioning,
Foam Stabilization

Hair Conditioners 0.5% - 5%
Detangling, Antistatic,

Softening

Hair Styling Gels 1% - 5%
Slipperiness, Curl

Retention

| Skincare (e.g., Shower Gels) | 0.5% - 5% | Conditioning, Moisturizing | |

Immiscible Phases

phase

surfactant

emulsion

Oil

Laurylamine
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Addition of
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Water

Addition of
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Diagram 2: Mechanism of Emulsification.

Mineral Flotation
In the mining industry, laurylamine hydrochloride is a key reagent used as a "collector" in the

froth flotation process for separating valuable minerals from ore.[3][11] It is particularly effective

for non-sulfide minerals like potash (sylvite, KCl) and various silicates.[12][13] The positively

charged amine group selectively adsorbs onto the negatively charged mineral surfaces,

rendering them hydrophobic. These now water-repellent particles attach to air bubbles injected

into the flotation cell and rise to the surface in a froth, which can be skimmed off for collection.

Table 4: Performance Data in Mineral Flotation

Mineral Collector pH Range Key Finding Source(s)

Petalite Dodecylamine 2.0 - 11.0

Good flotation
with little
sensitivity to
pH.

[12]

Sylvite (KCl)
Dodecylamine

Hydrochloride
Not specified

Effective flotation

of KCl while

NaCl is

depressed.

[13]

| Wollastonite, Calcite | Laurylamine Hydrochloride | ~10 - 11 | Strong collecting effect

observed. | |
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Diagram 3: Workflow for Mineral Flotation.

Corrosion Inhibition
Laurylamine and its salts are effective corrosion inhibitors for metals, especially carbon steel, in

acidic environments like hydrochloric acid solutions.[7] The inhibition mechanism involves the

spontaneous adsorption of the amine's polar head group (-NH₂) onto the metal surface.[7] This
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forms a protective, monomolecular film that acts as a physical barrier, isolating the metal from

the corrosive medium. This is often referred to as a geometric blocking effect.[7]

surface inhibitor layer result Metal Surface

Laurylamine HCl

 Adsorption of
Amine Group 

Protective Monolayer Forms

Corrosion Inhibited

 Blocks Corrosive Agents 

Click to download full resolution via product page

Diagram 4: Mechanism of Corrosion Inhibition.

Biocidal and Disinfectant Properties
Laurylamine and its derivatives exhibit broad-spectrum antimicrobial activity, making them

useful as biocides and disinfectants.[3][14][15] They are effective against bacteria, fungi, and

viruses.[15] This property is leveraged in disinfectant formulations for surfaces in medical and

general settings, as well as in preservatives for various products.[15][16][17] The biocidal

action is attributed to the cationic surfactant's ability to disrupt microbial cell membranes.

Table 5: Use of Amine Biocides in Disinfectant Formulations
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Biocide Concentration Application Efficacy Source(s)

N,N-bis(3-
aminopropyl)
dodecylamine

0.1% - 2.0%
Surface
Disinfectant

Effective
against
pathogens like
bacteria and
viruses.

[17]

| N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine | 0.1% | Suspension Test | >5-log reduction

of E. coli and MSSA in 5 mins. |[14] |

Nanomaterial Synthesis and Modification
In nanotechnology, laurylamine hydrochloride serves as a crucial surface-modifying agent in

the synthesis of nanoparticles.[1] It can act as a template, capping agent, or stabilizer to control

the size, shape, and aggregation of nanoparticles during their formation.[1][18] For instance, it

has been used to synthesize uniform, spherical palladium nanoparticles and to stabilize

nanoparticles of silver, gold, and silica.[1][7][18][19] The laurylamine molecules adsorb to the

nanoparticle surface, preventing agglomeration and allowing for stable colloidal suspensions.

[20]

Table 6: Laurylamine-Assisted Nanoparticle Synthesis

Nanoparticle Type
Role of
Laurylamine

Resulting Particle
Size

Source(s)

Palladium (Pd) Stabilizing Agent 4.3 ± 0.5 nm [18]

Silver (Ag) Stabilizing Agent ~100 nm (with PVP) [19]

Gold (Au) Stabilizing Agent 12 nm [21]

| Silica (SiO₂) | Catalyst / Template | Adjustable Size |[7] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Laurylamine hydrochloride | 929-73-7 [smolecule.com]

2. Laurylamine hydrochloride - Surfactant - 表面活性剂百科 [surfactant.top]

3. chembk.com [chembk.com]

4. lauramine, 124-22-1 [thegoodscentscompany.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1198900?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198900?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s569487
https://www.surfactant.top/en/saa/?type=detail&id=6245
https://www.chembk.com/en/chem/Laurylamine
http://www.thegoodscentscompany.com/data/rw1242221.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Laurylamine For Sale | 124-22-1 [whamine.com]

6. Dodecylamine | C12H27N | CID 13583 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. DODECYL AMINE - Ataman Kimya [atamanchemicals.com]

8. specialchem.com [specialchem.com]

9. Exploring Surfactants in Cosmetics: Functions, Types, and Applications - Wuxi Weiheng
Chemical Co., Ltd. [whamine.com]

10. nbinno.com [nbinno.com]

11. China Laurylamine Mineral Flotation Agent Cas No.:124-22-1 Manufacturers, Suppliers -
Free Sample - Panze [panze-chemical.com]

12. ausimm.com [ausimm.com]

13. zarmesh.com [zarmesh.com]

14. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]

15. Chlorine-free detergents and cleaners: which products to choose? | MDM Group
[mdmgroup.com.ua]

16. EP0551975A1 - Disinfectant concentrate and disinfectant based on amines and alcohols
and use thereof - Google Patents [patents.google.com]

17. US10149471B2 - Disinfectant composition having residual biocidal properties - Google
Patents [patents.google.com]

18. researchgate.net [researchgate.net]

19. researchgate.net [researchgate.net]

20. benchchem.com [benchchem.com]

21. Facile Synthesis of Gold Nanoparticles with Narrow Size Distribution by Using AuCl or
AuBr as the Precursor - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Review of the Applications of Laurylamine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198900#literature-review-on-laurylamine-
hydrochloride-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.whamine.com/products/laurylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylamine
https://www.atamanchemicals.com/dodecyl-amine_u25575/
https://www.specialchem.com/cosmetics/pf-cationic-surfactants
https://www.whamine.com/exploring-surfactants-in-cosmetics-functions-types-and-applications.html
https://www.whamine.com/exploring-surfactants-in-cosmetics-functions-types-and-applications.html
https://www.nbinno.com/article/surfactants/optimizing-hair-care-formulations-with-cationic-surfactants-cm
https://www.panze-chemical.com/aliphatic-amine/primary-amine/laurylamine-mineral-flotation-agent-cas-no.html
https://www.panze-chemical.com/aliphatic-amine/primary-amine/laurylamine-mineral-flotation-agent-cas-no.html
https://www.ausimm.com/globalassets/insights-and-resources/minerals-processing-toolbox/handbook_silicate_flotation_chpt7end.pdf
https://zarmesh.com/wp-content/uploads/2020/01/Handbook-of-flotation-reagents-_-chemistry-theory-and-practice-_-flotation-of-industrial-minerals.pdf
https://s3.eu-central-1.amazonaws.com/eu-st01.ext.exlibrisgroup.com/44SUR_INST/upload/1766270016966/Wales%20et%20al%202022%20Review%20food%20grade%20disinfectants%20egg%20packing.pdf?response-content-disposition=attachment%3B%20filename%3D%22Wales%2520et%2520al%25202022%2520Review%2520food%2520grade%2520disinfectants%2520egg%2520packing.pdf%22%3B%20filename%2A%3DUTF-8%27%27Wales%2520et%2520al%25202022%2520Review%2520food%2520grade%2520disinfectants%2520egg%2520packing.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251220T223337Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251220%2Feu-central-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=cfff898e7b46f8e260a6df16351e88aca1024a85593d7456106092cd701df72b
https://mdmgroup.com.ua/en/blog/chlorine-free-cleaning
https://mdmgroup.com.ua/en/blog/chlorine-free-cleaning
https://patents.google.com/patent/EP0551975A1/en
https://patents.google.com/patent/EP0551975A1/en
https://patents.google.com/patent/US10149471B2/en
https://patents.google.com/patent/US10149471B2/en
https://www.researchgate.net/publication/232385302_Synthesis_and_characterization_of_lower_size_laurylamine_protected_palladium_nanoparticles
https://www.researchgate.net/publication/319232496_Controlled_synthesis_of_silver_nanoplates_and_nanoparticles_by_reducing_silver_nitrate_with_hydroxylamine_hydrochloride
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Laurimin_Lauric_Acid_in_Nanoparticle_Synthesis_and_Stabilization.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2492888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2492888/
https://www.benchchem.com/product/b1198900#literature-review-on-laurylamine-hydrochloride-applications
https://www.benchchem.com/product/b1198900#literature-review-on-laurylamine-hydrochloride-applications
https://www.benchchem.com/product/b1198900#literature-review-on-laurylamine-hydrochloride-applications
https://www.benchchem.com/product/b1198900#literature-review-on-laurylamine-hydrochloride-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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